Cas no 777819-31-5 (3H-Imidazo[4,5-c]pyridine-4-carboxylicacid, 4,5,6,7-tetrahydro-)
3H-Imidazo[4,5-c]pyridine-4-carboxylicacid, 4,5,6,7-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 3H-Imidazo[4,5-c]pyridine-4-carboxylicacid, 4,5,6,7-tetrahydro-
- 1H-Imidazo[4,5-c]pyridine-4-carboxylicacid, 4,5,6,7-tetrahydro- (9CI)
- 4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine-4-carboxylic acid
- SCHEMBL14861194
- CS-0091595
- AKOS016347812
- SCHEMBL2972263
- EN300-1076926
- DTXSID90626637
- AM806260
- 777819-31-5
- AKOS006333315
- D75176
- 4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine-4-carboxylicacid
- 4,5,6,7-Tetrahydro-3H-imidazo[4,5-c]pyridine-4-carboxylic acid
- 3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-4-carboxylic acid
- 3H-imidazo[4,5-c]pyridine-4-carboxylic acid, 4,5,6,7-tetrahydro-, dihydrochloride
- DB-380022
- 1H-Imidazo[4,5-c]pyridine-4-carboxylicacid,4,5,6,7-tetrahydro-(9CI)
- ALBB-026494
-
- MDL: MFCD18792894
- Inchi: 1S/C7H9N3O2/c11-7(12)6-5-4(1-2-8-6)9-3-10-5/h3,6,8H,1-2H2,(H,9,10)(H,11,12)
- InChI Key: BELXZXRNDYMDFT-UHFFFAOYSA-N
- SMILES: OC(C1C2=C(CCN1)NC=N2)=O
Computed Properties
- Exact Mass: 167.06957
- Monoisotopic Mass: 167.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.9
- Topological Polar Surface Area: 78Ų
Experimental Properties
- PSA: 78.01
3H-Imidazo[4,5-c]pyridine-4-carboxylicacid, 4,5,6,7-tetrahydro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM273039-1g |
4,5,6,7-Tetrahydro-1H-imidazo[4,5-c]pyridine-4-carboxylic acid |
777819-31-5 | 95+% | 1g |
$1188 | 2021-08-18 | |
| Chemenu | CM273039-1g |
4,5,6,7-Tetrahydro-1H-imidazo[4,5-c]pyridine-4-carboxylic acid |
777819-31-5 | 95%+ | 1g |
$*** | 2023-03-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1162235-1g |
4,5,6,7-Tetrahydro-3H-imidazo[4,5-c]pyridine-4-carboxylic acid |
777819-31-5 | 97% | 1g |
¥5700.00 | 2024-07-28 |
3H-Imidazo[4,5-c]pyridine-4-carboxylicacid, 4,5,6,7-tetrahydro- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 3H-Imidazo[4,5-c]pyridine-4-carboxylicacid, 4,5,6,7-tetrahydro-
Recent Advances in the Study of 3H-Imidazo[4,5-c]pyridine-4-carboxylicacid, 4,5,6,7-tetrahydro- (CAS: 777819-31-5)
The compound 3H-Imidazo[4,5-c]pyridine-4-carboxylicacid, 4,5,6,7-tetrahydro- (CAS: 777819-31-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold is particularly notable for its role as a key intermediate in the synthesis of various bioactive molecules, including kinase inhibitors and antiviral agents. Recent studies have explored its structural versatility and pharmacological properties, paving the way for novel drug discovery efforts.
One of the most promising areas of research involves the use of this compound in the development of small-molecule inhibitors targeting protein kinases. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have synthesized derivatives of 3H-Imidazo[4,5-c]pyridine-4-carboxylicacid, 4,5,6,7-tetrahydro- to evaluate their inhibitory activity against specific kinase targets. Preliminary results indicate that certain derivatives exhibit potent and selective inhibition, making them attractive candidates for further optimization.
In addition to its applications in kinase inhibition, this compound has also been investigated for its potential antiviral properties. Recent in vitro studies have demonstrated that derivatives of 3H-Imidazo[4,5-c]pyridine-4-carboxylicacid, 4,5,6,7-tetrahydro- exhibit activity against a range of viral pathogens, including RNA viruses. The mechanism of action appears to involve interference with viral replication processes, although further mechanistic studies are needed to fully elucidate this effect. These findings highlight the compound's potential as a versatile scaffold for antiviral drug development.
The synthesis and characterization of 3H-Imidazo[4,5-c]pyridine-4-carboxylicacid, 4,5,6,7-tetrahydro- have also been the focus of recent research. Advances in synthetic methodologies have enabled the efficient production of this compound and its derivatives, with improved yields and purity. Techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize the reaction conditions, reducing the time and cost associated with traditional synthetic routes. These advancements are expected to facilitate the large-scale production of this compound for further biological evaluation.
Despite the promising results, challenges remain in the development of 3H-Imidazo[4,5-c]pyridine-4-carboxylicacid, 4,5,6,7-tetrahydro- as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical studies. However, the compound's structural flexibility and demonstrated bioactivity provide a strong foundation for future research. Ongoing efforts are focused on optimizing its pharmacokinetic properties and expanding its therapeutic applications.
In conclusion, 3H-Imidazo[4,5-c]pyridine-4-carboxylicacid, 4,5,6,7-tetrahydro- (CAS: 777819-31-5) represents a promising scaffold in medicinal chemistry, with potential applications in kinase inhibition and antiviral therapy. Recent studies have advanced our understanding of its pharmacological properties and synthetic accessibility, setting the stage for further exploration. As research continues, this compound may emerge as a valuable tool in the development of novel therapeutics for a range of diseases.
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